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Compound of Interest

Compound Name: ZONYL FS-300

Cat. No.: B1180619

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
of Two Nonionic Fluorosurfactants

This guide provides a detailed comparative analysis of the performance of ZONYL FS-300 and
its successor, Capstone FS-30. Both are nonionic, water-soluble fluorosurfactants known for
their ability to significantly reduce surface tension at low concentrations. This comparison is
based on available technical data and scientific literature to assist researchers in selecting the
appropriate surfactant for their applications. ZONYL FS-300 is a legacy product that has been
discontinued and largely replaced by the Capstone™ series, which was developed to meet
evolving environmental standards.

Executive Summary

Capstone FS-30 is positioned as a replacement for ZONYL FS-300, offering comparable
performance with an improved environmental, health, and safety profile. Both surfactants
exhibit excellent surface tension reduction capabilities. The primary differences lie in their
solids content and the regulatory landscape that drove the transition from the Zonyl to the
Capstone product line. While direct, side-by-side comparative studies are scarce due to the
discontinuation of ZONYL FS-300, this guide synthesizes available data to provide a
comprehensive performance overview.

General Properties
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A summary of the general properties of ZONYL FS-300 and Capstone FS-30 is presented

below.
Property ZONYL FS-300 Capstone FS-30
lonic Character Nonionic Nonionic, ethoxylated
Form Liquid Clear yellow liquid
Composition 40% solids in water 25% solids in water
Solvent Water Water
pH Not specified 6-8.5
Specific Gravity 1.13 1.1

Key Features

General-purpose, water-
soluble, nonflammable,
compatible with all ionic

classes of surfactants.[1]

VOC- & APEO-free, non-
flammable, stable in acidic,
basic, brine, and hard water
environments.[1][2][3][4][5][6]

[7]

Discontinuation Status

Discontinued

Active Product

Performance Data
Surface Tension Reduction

The primary function of these fluorosurfactants is to reduce the surface tension of aqueous

solutions. Below is a comparison of their performance in deionized water.

Concentration (% Solids)

ZONYL FS-300 Surface

Tension (dyn/cm)

Capstone FS-30 Surface
Tension (dyn/cm)

0.001 29 ~35
0.01 24 ~22
0.1 23 ~20
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Note: Capstone FS-30 data is estimated from the graphical data provided in the technical
documents. The ZONYL FS-300 data is from its technical data sheet.

ZONYL FS-300 was also tested in various other media, demonstrating its robustness.

Concentration  25% H2S04 70% HNO3 10% KOH 37% HCI
(% Solids) (dyn/icm) (dyn/cm) (dyn/cm) (dyn/cm)
0.001 34 35 32 30
0.01 25 26 24 26
0.1 22 22 23 25

Critical Micelle Concentration (CMC)

The Critical Micelle Concentration (CMC) is the concentration of a surfactant above which
micelles form and all additional surfactant added to the system goes to the micelles. Itis a
measure of the surfactant's efficiency.

Surfactant Critical Micelle Concentration (CMC)
ZONYL FS-300 ~0.9 pmol/L[8]
Capstone FS-30 Data not publicly available.

While a specific CMC value for Capstone FS-30 is not readily available in the public domain,
the surface tension data suggests it is also highly efficient, reaching a low surface tension at a
low concentration.

Wetting Performance

Both ZONYL FS-300 and Capstone FS-30 are marketed as excellent wetting and leveling
agents.[8][9] They are designed to lower the contact angle of a liquid on a solid surface,
thereby promoting spreading and wetting.

ZONYL FS-300 is noted for its ability to wet even hard-to-wet surfaces like PTFE powder.[9]
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Capstone FS-30 is highlighted for its ability to improve wetting and penetration of adhesives
into substrates, and to reduce surface defects in coatings such as orange peel and cratering.[1]

[6]

Direct comparative contact angle data is not available. However, given that Capstone FS-30 is
a replacement for ZONYL FS-300, their wetting performances are expected to be broadly
similar.

Experimental Protocols

The data presented in this guide is typically generated using the following standard
experimental methodologies.

Surface Tension Measurement

Objective: To determine the surface tension of a liquid at the air-liquid interface.
Common Methods:

o Wilhelmy Plate Method: A thin plate, typically made of platinum, is oriented perpendicular to
the interface and the force exerted on it is measured.

e Du Nouy Ring Method: A platinum ring is submerged in the liquid and then slowly pulled
through the interface. The force required to pull the ring from the surface is measured.

e Pendant Drop Method: The shape of a drop of liquid hanging from a needle is analyzed. The
surface tension can be determined from the drop shape, which is a balance between gravity
and surface tension.

Determine Critical Micelle
Concentration (CMC)

Click to download full resolution via product page
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Workflow for Surface Tension and CMC Determination

Contact Angle Measurement

Objective: To quantify the wettability of a solid surface by a liquid.

Common Method:

o Sessile Drop Method: A drop of liquid is placed on a solid surface. A goniometer is used to
measure the angle between the solid surface and the tangent of the liquid-vapor interface at

the three-phase contact point.

Experimental Setup

Data Analysis

Measurement

v

Dispense a small drop Capture a hlgh-resolunorh ‘ -~ Analyze the image to / Obtain contact angle
of liquid onto the substrate image of the droplet ) ‘ ‘ / measure the contact angle value (degrees)

\ {
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Workflow for Contact Angle Measurement

Signaling Pathways and Logical Relationships

The transition from ZONYL FS-300 to Capstone FS-30 was driven by regulatory and industry-
wide initiatives to phase out long-chain per- and polyfluoroalkyl substances (PFAS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Performance Analysis: ZONYL FS-300
vs. Capstone FS-30]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180619#zonyl-fs-300-vs-capstone-fs-30-
comparative-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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